Cas no 83087-94-9 (Isopentenyladenine 9-Glucoside)

• Product Name: Isopentenyladenine 9-Glucoside
• CAS No: 83087-94-9
• MF: C₁₆H₂₃N₅O₅
• MW: 365.384323358536
• CID: 1808391
• Update Time: 2024-03-01

Isopentenyladenine 9-Glucoside Chemical and Physical Properties

Names and Identifiers

• 9-(β-d-glucopyranosyl)-n-(3-methyl-2-buten-1-yl)-9h-purin-6-amine
• N6-ISOPENTENYLADENINE-9-GLUCOSIDE (iP9G)
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[6-(3-methylbut-2-enylamino)purin-9-yl]oxane-3,4,5-triol
• N6-Isopentenyladenine-9-glucuronide
• 9H-Purin-6-amine, 9-β-D-glucopyranosyl-N-(3-methyl-2-butenyl)-
• N6-Isopentenyl ADENINE-9-Glucoside
• Isopentenyladenine 9-Glucoside

• Inchi： 1S/C16H23N5O5/c1-8(2)3-4-17-14-10-15(19-6-18-14)21(7-20-10)16-13(25)12(24)11(23)9(5-22)26-16/h3,6-7,9,11-13,16,22-25H,4-5H2,1-2H3,(H,17,18,19)/t9-,11-,12+,13-,16-/m1/s1
• InChI Key： XEHLLUQVSRLWMH-HDNYONAXSA-N
• SMILES： O[C@@H]1[C@H]([C@H](O)[C@@H](CO)O[C@H]1N1C=NC2C(=NC=NC1=2)NCC=C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• XLogP3: -0.946

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds